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Compound of Interest

Compound Name: Bilaid B

Cat. No.: B3025834 Get Quote

Essential Safety and Handling Guide for Bilaid B
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Bilaid B. The following procedures are based on the

available Safety Data Sheet (SDS) and general laboratory best practices for handling non-

hazardous peptide compounds.

Chemical Identification:

Name: Bilaid B

Synonyms: H-FVVY-OH, H-L-Phe-D-Val-L-Val-D-Tyr-OH

CAS Number: 2393866-06-1

Molecular Formula: C28H38N4O6

Hazard Classification: Not classified as a hazardous substance or mixture.[1]

While Bilaid B is not classified as hazardous, it is crucial to follow standard laboratory safety

protocols to minimize any potential risks.[1]

Key Safety and Handling Information
The following table summarizes the essential logistical and safety information for Bilaid B.
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Parameter Recommendation Citation

Handling

Avoid inhalation and contact

with eyes and skin. Use in a

well-ventilated area. Avoid the

formation of dust and aerosols.

[1]

Storage

Keep the container tightly

sealed in a cool, well-

ventilated area. Protect from

direct sunlight and sources of

ignition. The recommended

storage temperature is -20°C.

Personal Protective Equipment

(PPE)

Standard laboratory PPE is

recommended: safety goggles

with side-shields, protective

gloves, and impervious

clothing. A suitable respirator

should be used if ventilation is

inadequate.

[1]

First Aid (Eyes)

Remove contact lenses, if

present. Immediately flush

eyes with large amounts of

water, separating eyelids to

ensure adequate flushing.

Seek prompt medical attention.

[1]

First Aid (Skin)

Rinse the skin thoroughly with

large amounts of water.

Remove contaminated clothing

and shoes. Seek medical

attention.

First Aid (Inhalation)

Move the individual to fresh air.

If breathing is difficult, provide

respiratory support.

Spill Cleanup For solutions, absorb with a

liquid-binding material (e.g.,
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diatomite). Decontaminate

surfaces by scrubbing with

alcohol. Dispose of

contaminated material in

accordance with local, state,

and federal regulations.

Disposal

Dispose of the substance and

contaminated packaging in

accordance with all applicable

local, state, and federal

regulations. This substance is

not considered hazardous for

transport.

General Experimental Protocol for Handling Bilaid B
The following is a generalized protocol for handling Bilaid B in a research laboratory setting.

Preparation and Planning:

Before handling, ensure you have read and understood the Safety Data Sheet for Bilaid
B.

Verify that a safety shower and eye wash station are accessible.

Prepare your workspace by ensuring it is clean and uncluttered.

Assemble all necessary equipment and reagents.

Personal Protective Equipment (PPE) Adherence:

Don the appropriate PPE as specified in the table above (safety goggles, gloves, lab coat).

Handling and Use:

Conduct all manipulations of Bilaid B in a well-ventilated area, such as a chemical fume

hood, to avoid inhalation of any dust or aerosols.
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When weighing the solid form, do so carefully to minimize dust generation.

If preparing a solution, add the solvent to the solid slowly to prevent splashing.

Post-Experiment Procedures:

Upon completion of your work, decontaminate all surfaces and equipment that came into

contact with Bilaid B.

Properly label and store any remaining Bilaid B according to the recommended storage

conditions.

Dispose of all waste materials (e.g., pipette tips, empty vials, contaminated absorbent

material) in designated, properly labeled waste containers.

Safe Handling Workflow for Bilaid B
The following diagram illustrates the standard workflow for the safe handling of Bilaid B in a

laboratory environment.

Preparation Handling Cleanup and Disposal

Receive and Log Compound Review Safety Data Sheet Don Appropriate PPE Weigh and Prepare Solution in Fume Hood Conduct Experiment Decontaminate Workspace and Equipment Segregate and Label Waste Dispose of Waste per Regulations

Click to download full resolution via product page

Safe handling workflow for Bilaid B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Bilaid B].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025834#personal-protective-equipment-for-
handling-bilaid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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